Cas no 81994-88-9 (1H-Imidazolium, 1-decyl-3-methyl-)

1H-Imidazolium, 1-decyl-3-methyl- structure
81994-88-9 structure
Product Name:1H-Imidazolium, 1-decyl-3-methyl-
CAS No:81994-88-9
MF:C14H27N2
MW:223.377583742142
CID:701712
PubChem ID:2734226
Update Time:2025-04-19

1H-Imidazolium, 1-decyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazolium, 1-decyl-3-methyl-
    • 1-decyl-3-methyl-1,2-dihydroimidazol-1-ium
    • Q27131051
    • [C10mim]
    • CHEMBL3139958
    • 81994-88-9
    • 1H-Imidazolium, 3-decyl-1-methyl-
    • DTXSID7048089
    • 1-decyl-3-methyl-imidazol-1-ium
    • 1-decyl-3-methyl-1H-imidazol-3-ium
    • CHEBI:61347
    • NS00114802
    • SCHEMBL92680
    • 1-decyl-3-methylimidazolium
    • Inchi: 1S/C14H27N2/c1-3-4-5-6-7-8-9-10-11-16-13-12-15(2)14-16/h12-14H,3-11H2,1-2H3/q+1
    • InChI Key: LDVVBLGHGCHZBJ-UHFFFAOYSA-N
    • SMILES: N1(C=C[N+](C)=C1)CCCCCCCCCC

Computed Properties

  • Exact Mass: 223.217423870g/mol
  • Monoisotopic Mass: 223.217423870g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 9
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 8.8Ų
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